Cas no 484-08-2 (Kokusaginin)

• Product Name: Kokusaginin
• CAS No: 484-08-2
• MF: C₁₄H₁₃NO₄
• MW: 259.257323980331
• CID: 931939
• PubChem ID: 10227
• Update Time: 2025-04-19

Kokusaginin Chemical and Physical Properties

Names and Identifiers

• 4,6,7-trimethoxyfuro[2,3-b]quinoline
• KOKUSAGININE
• 4,6,7-Trimethoxy-furo[2,3-b]chinolin
• 4,6,7-trimethoxy-furo[2,3-b]quinoline
• 6,7-Dimethoxydictamnine
• BRN 0256613
• CCRIS 3582
• Dictamnine, 6,7-dimethoxy-
• FURO(2,3-b)QUINOLINE, 4,6,7-TRIMETHOXY-
• kokusagenin
• kokusagenine
• Kokusaginin
• skimmianine
• CHEMBL278779
• JBRXRVFXQIKPEA-UHFFFAOYSA-N
• Q27107100
• JG1753DK5H
• HMS3328E08
• CHEBI:6142
• Furo[2,3-b]quinoline, 4,6,7-trimethoxy-
• HMS2194N12
• 484-08-2
• AKOS040734863
• XK161821
• SMR000156276
• Dictamnine,7-dimethoxy-
• Furo[2, 4,6,7-trimethoxy-
• NSC 103013
• UNII-JG1753DK5H
• MEGxp0_000038
• 4,6,7-TRIMETHOXYFURO(2,3-B)QUINOLINE
• DTXSID60197506
• NCGC00247607-01
• NS00094753
• 4-27-00-02295 (Beilstein Handbook Reference)
• Kokusaginine;6,7-Dimethoxydictamnine
• 4,6,7-Trimethoxyfuro[2,3-b]quinoline #
• NSC-103013
• SCHEMBL23870280
• MLS000574882
• NSC103013
• BDBM50098783
• ConMedNP.3137
• MLSMR
• Dataset-S1.140
• DS-011128
• CS-0064353
• HY-114803
• DTXCID30119997

• Inchi： 1S/C14H13NO4/c1-16-11-6-9-10(7-12(11)17-2)15-14-8(4-5-19-14)13(9)18-3/h4-7H,1-3H3
• InChI Key： JBRXRVFXQIKPEA-UHFFFAOYSA-N
• SMILES： O1C=CC2C1=NC1C=C(C(=CC=1C=2OC)OC)OC

Computed Properties

• Exact Mass: 259.08449
• Monoisotopic Mass: 259.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 53.7Ų

Experimental Properties

• PSA: 53.72
• LogP: 3.00680

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